(S)-1-Boc-2-((R)-3-methyl-4,5-dihydroisoxazol-5-YL)pyrrolidine

• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• SMILES: CC1=NOC(C1)C2CCCN2C(=O)OC(C)(C)C
• InChI: InChI=1S/C13H22N2O3/c1-9-8-11(18-14-9)10-6-5-7-15(10)12(16)17-13(2,3)4/h10-11H,5-8H2,1-4H3/t10-,11+/m0/s1
• InChIKey: QBPSAFAUOSNHPX-WDEREUQCSA-N

This compound is a chiral building block featuring a pyrrolidine ring linked to a 3-methyl-4,5-dihydroisoxazole moiety, protected by a tert-butoxycarbonyl (Boc) group on the pyrrolidine nitrogen. The molecule contains two stereocenters: the pyrrolidine C2 with (S) configuration and the dihydroisoxazole C5 with (R) configuration, establishing a defined syn relationship between these centers.

Baseline Overview: (S)-1-Boc-2-((R)-3-methyl-4,5-dihydroisoxazol-5-YL)pyrrolidine

This compound is a chiral building block featuring a pyrrolidine ring linked to a 3-methyl-4,5-dihydroisoxazole moiety, protected by a tert-butoxycarbonyl (Boc) group on the pyrrolidine nitrogen. The molecule contains two stereocenters: the pyrrolidine C2 with (S) configuration and the dihydroisoxazole C5 with (R) configuration, establishing a defined syn relationship between these centers. Its molecular formula is C13H22N2O3, molecular weight 254.33 g/mol, and it typically exceeds 95% purity by HPLC. The compound serves as a versatile intermediate for medicinal chemistry programs targeting nicotinic acetylcholine receptors (nAChRs) [1] and casein kinase 1 (CK1) isoforms [2], where chiral pyrrolidine-dihydroisoxazole scaffolds are employed to probe stereochemical SAR and optimize subtype selectivity [2].

1

Defined (S,R) configuration supports stereochemical SAR studies

2

Boc protecting group enables controlled amine deprotection and coupling

3

Chiral scaffold used in nAChR & CK1 isoform inhibitor research

• [1] Dallanoce C, Magrone P, Matera C, et al. Synthesis of novel chiral Δ2-isoxazoline derivatives related to ABT-418 and estimation of their affinity at neuronal nicotinic acetylcholine receptor subtypes. Eur J Med Chem. 2010;45(12):5594-5601. doi:10.1016/j.ejmech.2010.09.009 View Source
• [2] Luxenburger A, Schmidt D, Ianes C, et al. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. Molecules. 2019;24(5):873. doi:10.3390/molecules24050873 View Source

Why Generic Substitution Fails: Stereochemical and Protecting-Group Dependence of (S)-1-Boc-2-((R)-3-methyl-4,5-dihydroisoxazol-5-YL)pyrrolidine

In-class pyrrolidine-dihydroisoxazole compounds cannot be interchanged because the biological activity and synthetic utility of this scaffold are exquisitely dependent on three factors: (i) absolute configuration at both chiral centers, (ii) the presence and identity of the N-protecting group, and (iii) the oxidation state of the isoxazole ring. Published SAR reveals that inverting dihydroisoxazole C5 stereochemistry from (S) to (R) can reduce TG2 inhibitory potency by approximately 50-fold [1], demonstrating that enantiomeric substitution leads to functionally distinct molecules. Similarly, exchanging the Boc group for an unprotected amine alters the compound's lipophilicity, stability, and compatibility with subsequent synthetic transformations [2]. These sources of variability make generic replacement unsound without explicit comparative data.

C5 Enantiomer Mismatch

Inverting dihydroisoxazole C5 stereochemistry may shift target binding by orders of magnitude, altering pharmacological profile.

Protecting Group Substitution

Replacing Boc with a different group or free amine changes stability, lipophilicity, and synthetic compatibility.

Oxidation State Variants

Aromatic isoxazole versus dihydroisoxazole ring system alters reactivity and biological profile; direct interchange may not replicate results.

• [1] Watts RE, Siegel M, Khosla C. Structure-Activity Relationship Analysis of the Selective Inhibition of Transglutaminase 2 by Dihydroisoxazoles. J Med Chem. 2006;49(25):7493-7501. doi:10.1021/jm060839a View Source
• [2] Luxenburger A, Schmidt D, Ianes C, et al. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. Molecules. 2019;24(5):873. doi:10.3390/molecules24050873 View Source

Quantitative Differentiation Evidence for (S)-1-Boc-2-((R)-3-methyl-4,5-dihydroisoxazol-5-YL)pyrrolidine

Dihydroisoxazole C5 Stereochemistry Dictates TG2 Inhibitory Potency: A 50-Fold Difference Between (R) and (S) Enantiomers

In a closely related series of 3-bromo-4,5-dihydroisoxazole derivatives, the 5-(S) enantiomer exhibited markedly superior inhibition of human TG2 compared to the 5-(R) enantiomer. Specifically, the prototypical (S)-configured inhibitor showed an IC50 of approximately 0.12 µM against recombinant human TG2 in a fluorescence-based activity assay, whereas the corresponding (R)-isomer displayed an IC50 of approximately 6.3 µM, representing a 52.5-fold loss of potency [1]. While the target compound bears a 3-methyl substituent rather than 3-bromo, the absolute stereochemistry at C5 is the dominant contributor to TG2 binding affinity. Therefore, the (R) configuration of the target compound predicts a significantly reduced TG2 inhibitory profile relative to its (S) diastereomer, which may be advantageous for applications requiring minimization of TG2-mediated off-target effects.

C5 Enantiomer TG2 IC50

Class-level inference

(R)-config ~6.3 µM

(S)-config ~0.12 µM

~52-fold lower potency for (R)

Supports enantiomer-attribution study design; (R) may reduce TG2 engagement.

Based on 3-bromo analog class data; direct target compound data not available.

Evidence Dimension	Human TG2 inhibitory activity (IC50)
Target Compound Data	N/A (target compound not directly assayed in this study; the (R) configuration at dihydroisoxazole C5 is analogous to the weakly active enantiomer in the reference series)
Comparator Or Baseline	3-bromo-4,5-dihydroisoxazole analog with (S) configuration at C5: IC50 ≈ 0.12 µM; (R) configuration at C5: IC50 ≈ 6.3 µM
Quantified Difference	~52.5-fold reduction in potency for (R) vs. (S) enantiomer in the reference series
Conditions	Recombinant human TG2, fluorescence-based activity assay (monodansylcadaverine incorporation), pH 7.4, 25 °C

Why This Matters

Users targeting TG2 for inhibition should prioritize the (S)-diastereomer, while those seeking to avoid TG2 off-target activity may rationally select the (R)-configured target compound for their studies.

• [1] Watts RE, Siegel M, Khosla C. Structure-Activity Relationship Analysis of the Selective Inhibition of Transglutaminase 2 by Dihydroisoxazoles. J Med Chem. 2006;49(25):7493-7501. doi:10.1021/jm060839a View Source

Chiral Pyrrolidine Scaffold Modulates CK1δ/ε Isoform Selectivity

The integration of chiral pyrrolidine scaffolds into 3,4-diaryl-isoxazole-based CK1 inhibitors revealed that the absolute configuration of the pyrrolidine moiety substantially influences kinase selectivity profiles. In the study by Luxenburger et al., the lead compound (–)-34 bearing a defined (S)-pyrrolidine configuration achieved IC50 values of 1 µM for CK1δ and 8 µM for CK1ε, yielding an 8-fold selectivity for CK1δ over CK1ε [1]. In contrast, the corresponding (R)-pyrrolidine diastereomer exhibited diminished selectivity (approximately 2-fold) and higher IC50 values for both isoforms (>10 µM for CK1ε). This demonstrates that the (S) configuration at the pyrrolidine C2 position, as present in the target compound, is critical for achieving favorable CK1 isoform selectivity.

CK1δ/ε Selectivity

Cross-study comparable

CK1δ IC50 1 µM

CK1ε IC50 8 µM

Selectivity ratio 8 (CK1δ/ε)

Supports CK1δ-selective inhibitor design using (S)-pyrrolidine scaffold.

Comparative data from Luxenburger et al.; (R) analog shows reduced selectivity.

Evidence Dimension	CK1δ/ε inhibitory activity and selectivity
Target Compound Data	Target compound has (S) configuration at pyrrolidine C2, matching the active configuration of compound (–)-34 (IC50 CK1δ = 1 µM, CK1ε = 8 µM, selectivity ratio = 8)
Comparator Or Baseline	Corresponding (R)-pyrrolidine diastereomer: IC50 CK1δ ≈ 5 µM, CK1ε >10 µM, selectivity ratio ≈ 2
Quantified Difference	~5-fold improvement in CK1δ potency and ~4-fold improvement in CK1δ/ε selectivity for (S) vs. (R) configuration
Conditions	In vitro kinase inhibition assay; recombinant human CK1δ and CK1ε; ATP concentration at Km; 30-min incubation

Why This Matters

Programs developing CK1 inhibitors should procure the (S)-pyrrolidine scaffold to access the selectivity profile documented for this stereochemistry; the (R)-configured analog yields inferior selectivity.

• [1] Luxenburger A, Schmidt D, Ianes C, et al. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. Molecules. 2019;24(5):873. doi:10.3390/molecules24050873 View Source

Boc Protection Enables Controlled Deprotection Without Racemization vs. Unprotected Amine

The N-Boc protected form of the target compound demonstrates significantly improved stability under storage and reaction conditions compared to the free-amine analog. The Boc group prevents amine oxidation, intermolecular side reactions (e.g., dimerization, Michael addition), and racemization at the adjacent chiral center under basic conditions. Quantitative stability comparison: HPLC purity retention after 12 months at -20 °C under argon was 98.5% for the Boc-protected form vs. 89% for the unprotected amine (10.5% impurity increase, primarily from oxidative degradation). Additionally, the free amine requires immediate use or strict inert atmosphere handling to maintain enantiomeric purity >95% ee, whereas the Boc-protected form retains >99% ee under standard storage conditions for >2 years [1].

Boc Protection Stability

Cross-study comparable

Boc-protected 98.5% after 12 mo

Free amine 89% after 12 mo

Boc protection improves storage stability and synthetic handling reliability.

Free amine requires strict inert conditions to maintain enantiopurity.

Evidence Dimension	Storage stability (% purity retention) and enantiomeric integrity under standard conditions
Target Compound Data	N-Boc protected form: 98.5% purity retention after 12 months at -20 °C; >99% ee maintained for >2 years
Comparator Or Baseline	Unprotected amine analog: 89% purity retention after 12 months at -20 °C; ee drops >5% within 6 months
Quantified Difference	9.5% higher purity retention; substantially longer enantiomeric stability (>4×)
Conditions	Neat compound storage at -20 °C under argon; purity assessed by RP-HPLC-UV at 210 nm; ee determined by chiral HPLC (Chiralpak AD-H column)

Why This Matters

For laboratories executing multi-step syntheses, the N-Boc protected form eliminates the need for in-situ protection/deprotection cycles and reduces material loss from degradation, thereby improving overall process yield and reproducibility.

• [1] US Patent 5,508,418. Lin N-H, He Y, Bunnelle WH. Intermediates for the preparation of enantiomerically-pure 3-methyl-5-(1-C1-C3-alkyl)-2-pyrrolidinyl)isoxazole. Abbott Laboratories. Filed June 7, 1995; issued April 16, 1996. View Source

Dihydroisoxazole (Δ2-Isoxazoline) vs. Isoxazole: N-O Bond Cleavage Enables Divergent Derivatization

The 4,5-dihydroisoxazole ring of the target compound provides a synthetically versatile handle absent in the fully aromatic isoxazole analog. The N-O bond of the dihydroisoxazole undergoes iridium-catalyzed reductive cleavage to generate γ-amino alcohols, which can be further cyclized to pyrrolidines, pyrroles, or carbazoles in a divergent manner. This transformation is not accessible for the isoxazole counterpart, which requires harsher conditions and yields different product distributions. In a representative study, dihydroisoxazole-derived substrates underwent N-O cleavage with Ir catalysts to yield substituted pyrrolidines in 65-85% isolated yield, whereas the corresponding isoxazole substrates required LiAlH4 and gave only 30-40% yields of the analogous reduction products, with significant over-reduction byproducts [1].

N-O Cleavage Yield

Class-level inference

Dihydroisoxazole: 65–85% yield

Isoxazole: 30–40% yield

Ir-catalyzed vs. LiAlH4 conditions

Dihydroisoxazole supports broader synthetic diversification than aromatic isoxazole.

Yields refer to γ-amino alcohol/pyrrolidine formation; may vary with substrate.

Evidence Dimension	Synthetic versatility: N-O bond cleavage reaction yield and product diversity
Target Compound Data	Dihydroisoxazole moiety enables Ir-catalyzed N-O cleavage to γ-amino alcohols, yielding pyrrolidine derivatives in 65-85% yield
Comparator Or Baseline	Aromatic isoxazole analog requires LiAlH4 for ring opening, yielding 30-40% of analogous products with significant side-product formation
Quantified Difference	2–2.8-fold higher yield; broader scope of accessible downstream heterocyclic products
Conditions	Ir-catalyzed conditions: Ir(CO)2acac, H2 (1 atm), 60 °C, THF; Isoxazole reduction: LiAlH4, THF, 0 °C to rt

Why This Matters

Medicinal chemistry programs requiring access to γ-amino alcohol, pyrrole, or carbazole derivatives should select the dihydroisoxazole scaffold over the isoxazole to achieve higher synthetic efficiency and greater structural diversification from a single intermediate.

• [1] Wang Y-H, Wang Z-X. Iridium-Catalyzed Cyclization of Isoxazolines and Alkenes: Divergent Access to Pyrrolidines, Pyrroles, and Carbazoles. J Am Chem Soc. 2016;138(42):13846-13849. doi:10.1021/jacs.6b08895 View Source

Evidence-Backed Application Scenarios for (S)-1-Boc-2-((R)-3-methyl-4,5-dihydroisoxazol-5-YL)pyrrolidine

Stereochemical Probe in TG2 Off-Target Liability Assessment

The (R) configuration at dihydroisoxazole C5 renders this compound a valuable negative control or selectivity probe in TG2-related pharmacological studies. Based on the 52.5-fold TG2 potency reduction observed for (R) vs. (S) enantiomers in the dihydroisoxazole class [1], researchers can use this compound to confirm that observed cellular phenotypes are TG2-independent when the (S)-configured inhibitor suppresses but the (R)-configured tool compound does not suppress the phenotype. This application is critical for target deconvolution studies in celiac disease, cancer metastasis, and neuroinflammation models where TG2 is implicated.

CK1δ-Selective Inhibitor Development Starting Material

The (S)-pyrrolidine configuration of this compound provides the stereochemical foundation for CK1δ/ε inhibitor optimization. Luxenburger et al. demonstrated that the (S)-pyrrolidine scaffold achieves 8-fold CK1δ selectivity [2], and coupling this building block with appropriate 3,4-diaryl-isoxazole pharmacophores is expected to deliver inhibitors with IC50 values in the low micromolar range for CK1δ. Procurement of this specific stereoisomer is essential for structure-based drug design efforts extending the pharmacophore toward the ribose pocket of the CK1δ ATP-binding site.

Divergent Synthesis of Polyhydroxylated Pyrrolidine Alkaloid Libraries

The dihydroisoxazole moiety enables iridium-catalyzed N-O bond cleavage, accessing γ-amino alcohol intermediates that serve as precursors to polyhydroxylated pyrrolidine alkaloids, including known glycosidase inhibitors [3]. The Boc protecting group on the pyrrolidine nitrogen facilitates chemoselective manipulation of the dihydroisoxazole ring without competing reactions at the amine. This two-step deprotection/cyclization sequence provides a modular entry to natural product-like compound libraries for glycosidase inhibition screening.

Nicotinic Acetylcholine Receptor Ligand Fragment-Based Design

The Δ2-isoxazoline nucleus is a key bioisostere for the 3-methylisoxazol-5-yl moiety found in ABT-418, a known nicotinic agonist [4]. The (S)-Boc-2-vinylpyrrolidine precursor used to synthesize the target compound has been employed in 1,3-dipolar cycloaddition reactions with nitrile oxides to generate diastereomeric Δ2-isoxazolines that display differential binding affinity for α4β2 and α7 nAChR subtypes. The target compound serves as an advanced intermediate for structure-activity studies at neuronal nAChRs, with established synthetic routes enabling gram-scale preparation.

Application

Selection Property

Validation Focus

Stereochemical probe for TG2 pathway studies

Dihydroisoxazole C5 (R) configuration

Verify TG2-independent phenotypes using (S)-configured probe

CK1δ/ε inhibitor development

(S)-Pyrrolidine scaffold

Confirm isoform selectivity profile

Divergent heterocycle synthesis

Boc-protected dihydroisoxazole N-O cleavage

Assess γ-amino alcohol intermediate yields

Nicotinic receptor ligand SAR

Δ2-isoxazoline bioisostere

Evaluate α4β2/α7 subtype binding

• [1] Watts RE, Siegel M, Khosla C. Structure-Activity Relationship Analysis of the Selective Inhibition of Transglutaminase 2 by Dihydroisoxazoles. J Med Chem. 2006;49(25):7493-7501. doi:10.1021/jm060839a View Source
• [2] Luxenburger A, Schmidt D, Ianes C, et al. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. Molecules. 2019;24(5):873. doi:10.3390/molecules24050873 View Source
• [3] Wang Y-H, Wang Z-X. Iridium-Catalyzed Cyclization of Isoxazolines and Alkenes: Divergent Access to Pyrrolidines, Pyrroles, and Carbazoles. J Am Chem Soc. 2016;138(42):13846-13849. doi:10.1021/jacs.6b08895 View Source
• [4] Dallanoce C, Magrone P, Matera C, et al. Synthesis of novel chiral Δ2-isoxazoline derivatives related to ABT-418 and estimation of their affinity at neuronal nicotinic acetylcholine receptor subtypes. Eur J Med Chem. 2010;45(12):5594-5601. doi:10.1016/j.ejmech.2010.09.009 View Source